(5-Amino-2-chloro-pyridin-4-yl)-phenyl-methanone

• Molecular Formula: C12H9ClN2O
• Molecular Weight: 232.66 g/mol
• IUPAC Name: (5-amino-2-chloropyridin-4-yl)-phenylmethanone
• InChI: InChI=1S/C12H9ClN2O/c13-11-6-9(10(14)7-15-11)12(16)8-4-2-1-3-5-8/h1-7H,14H2
• InChI Key: KCEGZQQWLHROGX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC(=NC=C2N)Cl

Description

(5-Amino-2-chloro-pyridin-4-yl)-phenyl-methanone is a useful research compound. Its molecular formula is C12H9ClN2O and its molecular weight is 232.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 5-Amino-2-chloro-N-methoxy-N-methyl-isonicotinamide (1.50 g, 6.608 mmol) in THF (25 mL) under argon is added phenylmagnesium bromide in diethyl ether (6.00 mL, 2M, 18 mmol) at 0° C. The mixture is stirred for 30 minutes at 0° C. Aqueous citric acid solution (1 M, 25 mL) is added to the reaction and the mixture is extracted with ethyl acetate, the organic phase is dried over magnesium sulfate. The drying agent is removed by filtration and the solvent is concentrated to dryness. This provides the desired compound which is used without further purification.